Cas no 57346-43-7 (2,4(1H,3H)-Pyrimidinedione, 5-(methoxymethyl)-)

2,4(1H,3H)-Pyrimidinedione, 5-(methoxymethyl)- structure
57346-43-7 structure
Product Name:2,4(1H,3H)-Pyrimidinedione, 5-(methoxymethyl)-
CAS No:57346-43-7
MF:C6H8N2O3
MW:156.139321327209
CID:387139
PubChem ID:259227
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione, 5-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione, 5-(methoxymethyl)-
    • 5-(methoxymethyl)-1H-pyrimidine-2,4-dione
    • 5-(methoxymethyl)pyrimidine-2,4(1h,3h)-dione
    • 5-Methoxymethyl-1H-pyrimidin-2,4-dion
    • 5-methoxymethyl-1H-pyrimidine-2,4-dione
    • 5-methoxymethyluracil
    • 5-Methoxymethyl-uracil
    • 5-Methoxy-methyluracil
    • AC1L60OV
    • AC1Q4FL6
    • AC1Q6CHZ
    • AR-1G5640
    • CTK1H5103
    • NCIOpen2_001453
    • NSC88957
    • SureCN376391
    • 5-Methoxymethyl-2,4(1H,3H)-pyrimidinedione
    • RZEXJHGIEXQMTI-UHFFFAOYSA-N
    • SCHEMBL376391
    • 5-(methoxymethyl)-2,4(1h,3h)-pyrimidinedione
    • NSC-88957
    • AKOS024331417
    • DTXSID60293370
    • 57346-43-7
    • SCHEMBL16796162
    • A846985
    • 5-(MethoxyMethyl)-2,4(1H, 3H)-pyriMidinedione
    • NSC 88957
    • Inchi: 1S/C6H8N2O3/c1-11-3-4-2-7-6(10)8-5(4)9/h2H,3H2,1H3,(H2,7,8,9,10)
    • InChI Key: RZEXJHGIEXQMTI-UHFFFAOYSA-N
    • SMILES: O(C)CC1=CNC(NC1=O)=O

Computed Properties

  • Exact Mass: 156.05354
  • Monoisotopic Mass: 156.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • Density: 1.232±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (1.2 g/l) (25 º C),
  • PSA: 67.43
  • LogP: -0.79040

2,4(1H,3H)-Pyrimidinedione, 5-(methoxymethyl)- Related Literature

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